Cas no 89655-33-4 (Propanoic acid, 2-(4-tert-hexylphenoxy)-)

• Product Name: Propanoic acid, 2-(4-tert-hexylphenoxy)-
• CAS No: 89655-33-4
• MF: C₁₅H₂₂O₃
• MW: 250.333384990692
• CID: 593234
• PubChem ID: 14670857
• Update Time: 2025-04-19

Propanoic acid, 2-(4-tert-hexylphenoxy)- Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 2-(4-tert-hexylphenoxy)-
• 2-[4-(2-methylpentan-2-yl)phenoxy]propanoic acid
• 89655-33-4
• DTXSID60562851

• Inchi： 1S/C15H22O3/c1-5-10-15(3,4)12-6-8-13(9-7-12)18-11(2)14(16)17/h6-9,11H,5,10H2,1-4H3,(H,16,17)
• InChI Key： HSLIGJKSNTXBPF-UHFFFAOYSA-N
• SMILES： O(C(C(=O)O)C)C1C=CC(=CC=1)C(C)(C)CCC

Computed Properties

• Exact Mass: 250.15689456g/mol
• Monoisotopic Mass: 250.15689456g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 46.5Ų